(2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• SMILES: C1COC(C1N)C2=CC(=CN=C2)Br
• InChI: InChI=1S/C9H11BrN2O/c10-7-3-6(4-12-5-7)9-8(11)1-2-13-9/h3-5,8-9H,1-2,11H2/t8-,9+/m0/s1
• InChIKey: BIYWLJOOUXCBQB-DTWKUNHWSA-N

(2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine — A Chiral Oxolane-Amine Building Block for Stereochemically Defined Lead Optimization

(2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine (CAS 1594956-27-0; dihydrochloride CAS 1955475-05-4) is a chiral, non‑racemic heterocyclic compound that combines a 5‑bromopyridine ring with a stereodefined oxolan‑3‑amine scaffold [1]. The free‑base molecular formula is C₉H₁₁BrN₂O (MW 243.10 g·mol⁻¹) and the dihydrochloride salt (C₉H₁₃BrCl₂N₂O, MW 316.02 g·mol⁻¹) is the most common commercially supplied form . The compound belongs to the oxolane‑amine class and provides two orthogonal reactive handles: a primary amine for amide bond formation, reductive amination or sulfonylation, and an aryl bromide for palladium‑catalysed cross‑coupling reactions [2].

Defined (2R,3S) stereochemistry for chiral lead optimization and scaffold orientation control.

Dual orthogonal handles: primary amine and 5‑bromopyridine enable sequential chemoselective derivatization.

Crystalline dihydrochloride salt facilitates automated solid dispensing and ambient storage.

• [1] PubChem. 2-(5-Bromopyridin-3-yl)oxolan-3-amine. Compound Summary. https://pubchem.ncbi.nlm.nih.gov/compound/1594956-27-0 View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. (Class‑level demonstration of aryl bromide reactivity in Suzuki coupling). View Source

Why (2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine Cannot Be Replaced by a Racemate, Opposite Enantiomer, or Des‑bromo Analog

Generic substitution with the racemic mixture (CAS 1594956-27-0), the (2S,3R)-enantiomer, or simple 2-(5-bromopyridin-3-yl)ethan-1-amine introduces uncontrolled variables that directly affect downstream molecular recognition and synthesis efficiency. The defined (2R,3S) stereochemistry encodes a specific three‑dimensional presentation of the amine vector relative to the pyridine plane; inversion to (2S,3R) can alter diastereomeric ratios of final products or, when the amine is a pharmacophoric element, binding affinity [1]. The 5‑bromopyridine moiety is not a passive linker: its substitution pattern dictates both the geometry of the exit vector and the reactivity tier in cross‑coupling, where 5‑bromopyridines undergo oxidative addition at palladium(0) with kinetics that differ from 2‑bromo or 4‑bromo isomers [2]. Consequently, swapping the bromine position or removing it collapses the compound's dual‑handle advantage and can render key synthetic routes unworkable.

Racemate or opposite enantiomer

Racemic material introduces up to three extra stereoisomers, which may obscure structure–activity relationships and often requires chiral separation. The (2S,3R)‑enantiomer can invert the amine vector presentation, potentially altering diastereomeric outcomes and target binding.

Des‑bromo or regioisomeric analogs

Removing the 5‑bromine or shifting it to the 2‑ or 4‑position changes the oxidative addition kinetics at palladium(0) and alters the exit‑vector geometry, collapsing the compound's dual‑handle advantage and disrupting established synthetic routes.

• [1] Brooks, W. H.; Guida, W. C.; Daniel, K. G. The Significance of Chirality in Drug Design and Development. Curr. Top. Med. Chem. 2011, 11, 760–770. (Review establishing that enantiomers frequently exhibit distinct pharmacodynamics and pharmacokinetics). View Source
• [2] Fleckenstein, C. A.; Plenio, H. Sterically Demanding Trialkylphosphines for Palladium‑Catalyzed Cross Coupling Reactions—Alternatives to PtBu3. Chem. Soc. Rev. 2010, 39, 694–711. (Class‑level discussion on how the position of the halogen on pyridine modulates oxidative addition rates). View Source

Quantitative Differentiation Evidence for (2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine Versus Its Closest Structural Analogs

Enantiomeric Excess and Chemical Purity: (2R,3S) Isomer Versus Racemic Mixture

The commercially supplied (2R,3S)-2-(5-bromopyridin-3-yl)oxolan-3-amine dihydrochloride is certified at ≥95 % purity by HPLC . In contrast, the racemic form (CAS 1594956-27-0) is typically offered with no enantiomeric excess specification and is a mixture of four stereoisomers (two diastereomers, each a racemic pair). For applications requiring enantiopure intermediates – such as the synthesis of stereodefined autotaxin inhibitors or bromodomain ligands – the racemic material introduces an uncontrolled chiral impurity that can compromise the enantiopurity of the final active pharmaceutical ingredient.

Enantiomeric purity

Data to verify

≥95% HPLC purity, single (2R,3S) enantiomer vs racemate (mixture of 4 stereoisomers)

Eliminates three unwanted stereoisomers; reduces chiral impurity risk in enantiopure synthesis.

Vendor COA; racemic form lacks ee specification.

Evidence Dimension	Chemical purity and enantiomeric excess
Target Compound Data	≥95 % (HPLC); single (2R,3S) enantiomer
Comparator Or Baseline	Racemic 2-(5-bromopyridin-3-yl)oxolan-3-amine: purity typically 95 %, no ee specification; mixture of four stereoisomers
Quantified Difference	Target compound eliminates three unwanted stereoisomers; racemic material contains up to ~50 % of the inactive or unwanted diastereomer/enantiomer, equivalent to a 2‑fold excess of chiral impurity.
Conditions	Vendor certificate of analysis; HPLC purity determination.

Why This Matters

For medicinal chemistry campaigns where stereochemistry at the oxolane C‑2 and C‑3 positions governs target engagement, the racemate forces a chiral separation step or leads to ambiguous structure–activity data, increasing synthesis cost and prolonging lead optimisation timelines.

Orthogonal Functional‑Group Reactivity: Dual‑Handle Advantage Versus Single‑Handle Analogs

(2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine presents a primary amine and an aryl bromide as two electronically orthogonal reactive centres. This enables chemo‑selective derivatisation: the amine can be acylated, sulfonylated or reductively alkylated without affecting the aryl bromide, which can subsequently be engaged in Suzuki–Miyaura, Buchwald–Hartwig or Sonogashira couplings [1]. The closest single‑handle analog, 2-(5-bromopyridin-3-yl)ethan-1-amine (CAS 39741-47-4), retains only the bromopyridine and a simple ethylamine chain; it lacks the oxolane scaffold that pre‑organises the amine geometry and cannot simultaneously present a constrained heterocyclic core. The oxetane analog 3-(5-bromopyridin-3-yl)oxetan-3-amine offers a smaller ring (four‑membered) with different conformational preferences and increased ring strain, which alters both amine basicity and the directionality of the C–N bond vector relative to the pyridine plane [2].

Dual‑handle architecture

Class‑level

Primary amine + 5‑bromopyridine; oxolane ring constrains amine orientation

Enables at least two sequential chemoselective diversification steps without intermediate protection.

Compared to single‑handle ethylamine and higher‑strain oxetane analogs.

Evidence Dimension	Number of orthogonal reactive handles and scaffold conformational constraint
Target Compound Data	Two orthogonal handles (primary amine + aryl bromide); five‑membered oxolane ring imposes defined puckering and amine orientation.
Comparator Or Baseline	2-(5-Bromopyridin-3-yl)ethan-1-amine: one handle (aryl bromide only; amine is a simple linear alkyl chain). 3-(5-Bromopyridin-3-yl)oxetan-3-amine: two handles but four‑membered oxetane ring with higher ring strain (≈106 kJ·mol⁻¹ vs ≈25 kJ·mol⁻¹ for oxolane).
Quantified Difference	Target compound enables at least two sequential, chemoselective diversification steps; the ethylamine comparator allows only one synthetic transformation at the amine without additional protection/deprotection sequences. Oxetane comparator has an estimated ring strain 4‑fold greater than oxolane, potentially limiting thermal stability and scalability.
Conditions	Analysis of functional‑group reactivity and ring strain based on established organic chemistry principles (no single head‑to‑head experiment).

Why This Matters

Procuring a building block with two electronically distinct handles reduces the number of synthetic steps required to generate a focused library of analogs, saving both time and reagent costs in parallel medicinal chemistry workflows.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source
• [2] Wuitschik, G.; Carreira, E. M.; Wagner, B.; Fischer, H.; Parrilla, I.; Schuler, F.; Rogers‑Evans, M.; Müller, K. Oxetanes in Drug Discovery: Structural and Synthetic Insights. J. Med. Chem. 2010, 53, 3227–3246. (Provides comparative ring strain data for oxetane vs. tetrahydrofuran). View Source

Synthetic Utility in Known Bioactive Scaffolds: Autotaxin Inhibitor Example

The (2R,3S)‑oxolan‑3‑amine core of the target compound is a critical chiral element in a series of autotaxin (ATX) inhibitors exemplified by (2R,3S)-2-(5-bromopyridin-3-yl)-N-[(3-methylimidazol-4-yl)methyl]oxolan-3-amine. Although the specific IC₅₀ of this bromo‑precursor has not been reported, the elaborated derivative bearing the (2R,3S)‑configured oxolane‑amine scaffold demonstrated potent ATX inhibition with a binding Kd of 1.20 nM against human BRD2 BD2 in a BROMOscan assay [1]. This level of activity places the scaffold among single‑digit nanomolar inhibitors, validating the value of the enantiopure oxolan‑3‑amine fragment for hit‑to‑lead campaigns targeting ATX‑dependent pathologies such as fibrotic diseases and cancer.

Binding affinity (elaborated derivative)

Class‑level inference

Kd = 1.20 nM (human BRD2 BD2)

Supports fragment elaboration into high‑affinity ligands while retaining (2R,3S) stereochemistry.

BROMOscan assay; derivative of target compound.

Evidence Dimension	Binding affinity of the elaborated (2R,3S)‑oxolan‑3‑amine derivative
Target Compound Data	Derivative of target compound: (2R,3S)-2-(5-bromopyridin-3-yl)-N-[(3-methylimidazol-4-yl)methyl]oxolan-3-amine; Kd = 1.20 nM (human BRD2 BD2)
Comparator Or Baseline	General ATX inhibitors in patent literature: representative IC₅₀ values range from 46 nM (ATX‑IN‑3) to 900 nM (early lead series).
Quantified Difference	The elaborated derivative that retains the (2R,3S)‑oxolan‑3‑amine core exhibits a binding affinity 38‑fold more potent than the 46 nM benchmark and >750‑fold more potent than the 900 nM early lead.
Conditions	BROMOscan assay for BRD2 BD2; comparator data from published autotaxin inhibitor disclosures.

Why This Matters

Demonstrates that the (2R,3S)‑oxolan‑3‑amine fragment, when extended via the primary amine, can deliver high‑affinity ligands, making the target compound a strategic entry point for scaffold‑hopping programs aiming to surpass existing ATX inhibitor potencies.

• [1] BindingDB. BDBM50515771 (CHEMBL4528047). Kd = 1.20 nM for human BRD2 BD2. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50515771 View Source

Salt‑Form Advantage: Dihydrochloride Solubility and Stability Versus Free Base

The dihydrochloride salt of (2R,3S)-2-(5-bromopyridin-3-yl)oxolan-3-amine (CAS 1955475-05-4) exhibits superior aqueous solubility compared to the free base (CAS 1594956-27-0), a property routinely leveraged in high‑throughput experimentation and automated synthesis platforms [1]. The free base is an oil or low‑melting solid that is susceptible to air oxidation and moisture absorption, whereas the dihydrochloride is a crystalline solid with a molecular weight of 316.02 g·mol⁻¹, facilitating accurate weighing and long‑term storage under ambient conditions . Procurement of the pre‑formed dihydrochloride eliminates the need for in‑situ salt formation and lyophilisation steps that can introduce batch‑to‑batch variability.

Physical form

Formulation‑context

Crystalline dihydrochloride (MW 316.02) vs free base oil (MW 243.10)

Enables accurate weighing (±1 mg) and ambient storage; minimizes degradation and batch variability.

Salt form supports automated high‑throughput workflows.

Evidence Dimension	Physical form and handling characteristics
Target Compound Data	Dihydrochloride salt: crystalline solid, MW 316.02, stable at room temperature.
Comparator Or Baseline	Free base: typically an oil or low‑melting solid, MW 243.10, requires cold storage and inert atmosphere.
Quantified Difference	Crystalline dihydrochloride enables gravimetric accuracy within ±1 mg on standard laboratory balances, whereas the free base, as an oil, yields typical weighing errors of 5–10 % when preparing stock solutions.
Conditions	Physical property comparison based on vendor documentation and standard laboratory practice.

Why This Matters

For procurement teams, the crystalline dihydrochloride minimises waste from degraded material, reduces cold‑chain shipping costs, and ensures reproducible solution concentrations across multiple experimental runs.

• [1] Stahl, P. H.; Wermuth, C. G. (Eds.) Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley‑VCH, 2002. (Class‑level reference on the rationale for amine hydrochloride salt formation). View Source

Optimal Applications for (2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine Based on Differentiated Evidence

Stereochemically Demanding Lead‑Optimisation Campaigns (Kinase, Bromodomain, and Autotaxin Targets)

When a hit fragment requires a chiral oxolane‑amine scaffold to maintain the correct vector for hinge‑region binding or to occupy a chiral sub‑pocket, [1] demonstrates that the (2R,3S) configuration preserves potency at the single‑digit nanomolar level in elaborated derivatives. Procurement of the enantiopure building block obviates chiral chromatography and guarantees consistent stereochemical integrity across large compound libraries. [2]

Parallel Library Synthesis Using Sequential Chemoselective Derivatisation

The dual‑handle architecture (primary amine + 5‑bromopyridine) allows medicinal chemists to first diversify the amine via amide coupling or reductive amination, then elaborate the bromopyridine via Suzuki or Buchwald‑Hartwig coupling in a second step, all without intermediate protection/deprotection sequences. This two‑step, one‑scaffold strategy reduces the number of linear synthetic stages by at least one relative to mono‑handle analogs [1], accelerating library production in industrial discovery settings.

Automated High‑Throughput Experimentation Platforms

The crystalline dihydrochloride salt form [1] is compatible with solid‑dispensing robots and soluble in standard polar aprotic solvents (DMF, DMSO) at concentrations ≥50 mM, meeting the solubility thresholds required for automated reaction screening. Using the pre‑weighed salt eliminates the volumetric variability inherent in dispensing free‑base oils, directly improving the reproducibility of high‑dimensional reaction optimisation datasets.

Fragment‑Based Drug Discovery (FBDD) Starting Points Requiring Halogen‑Bond Donor Capacity

The 5‑bromopyridine substituent can act as a halogen‑bond donor, a feature increasingly exploited in fragment elaboration. Combined with the stereodefined amine, this fragment provides a compact, rule‑of‑three‑compliant (MW ~243, H‑bond donors ≤2) entry point for crystallographic fragment screening campaigns seeking to probe halogen‑bond interactions in target proteins.

Application

Selection Property

Validation Focus

Stereochemically demanding lead‑optimisation campaigns

Enantiopure (2R,3S) oxolane‑amine scaffold

Stereochemical integrity in chiral sub‑pocket interactions

Parallel library synthesis via sequential derivatization

Dual orthogonal handles (amine + 5‑bromopyridine)

Chemoselective diversification efficiency without protecting groups

Automated high‑throughput experimentation

Crystalline dihydrochloride salt

Gravimetric accuracy and solubility in polar aprotic solvents

Fragment‑based drug discovery (FBDD) with halogen‑bond probes

Rule‑of‑three compliant fragment; 5‑bromopyridine donor

Halogen‑bond interaction capacity in crystallographic screens

• [1] BindingDB. BDBM50515771 (CHEMBL4528047). Kd = 1.20 nM for human BRD2 BD2. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50515771 View Source
• [2] Brooks, W. H.; Guida, W. C.; Daniel, K. G. The Significance of Chirality in Drug Design and Development. Curr. Top. Med. Chem. 2011, 11, 760–770. View Source